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Abstract

Mepanipyrim, an anilinopyrimidine fungicide, is a significant compound in agricultural science
for its efficacy against a range of fungal pathogens, notably Botrytis cinerea (gray mold) and
Venturia species (scab). This technical guide provides an in-depth analysis of Mepanipyrim,
covering its physicochemical properties, synthesis, mechanism of action, analytical
methodologies for its detection, and toxicological profile. The document is intended to serve as
a comprehensive resource for researchers, scientists, and professionals in drug development,
offering detailed experimental protocols and visual representations of key biological pathways
and experimental workflows.

Chemical and Physical Properties

Mepanipyrim is chemically known as 4-methyl-N-phenyl-6-(1-propynyl)pyrimidin-2-amine.[1][2]
[3] Its fundamental properties are summarized in the table below, providing essential data for
experimental design and formulation.
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Property Value References
CAS Number 110235-47-7 [1]12113]
Molecular Formula C14H13Ns [11[2][3]
Molecular Weight 223.27 g/mol [1112][3]
Appearance Light yellow crystalline powder

Melting Point 132.8 °C

Boiling Point 418.2 £ 47.0 °C (Predicted)

Flash Point 131 °C

Vapor Pressure 1.33 mPa at 20°C

Water Solubility 5.58 mg/L at 20°C

LogP (Octanol-Water Partition
. 3.280
Coefficient)

Synthesis of Mepanipyrim

The synthesis of Mepanipyrim is a multi-step process that involves the formation of a
pyrimidine ring followed by subsequent functionalization. While specific industrial synthesis
protocols are proprietary, a general synthetic route can be outlined based on available chemical
literature. The process typically begins with the condensation of a benzoguanidine salt with
ethyl acetoacetate to form an anilinopyrimidinone intermediate. This intermediate is then
chlorinated using a reagent such as phosphorus oxychloride to yield a 2-chloropyrimidine
aniline derivative. The final step involves a coupling reaction, often a Sonogashira or similar
cross-coupling reaction, between the 2-chloropyrimidine aniline and an alkyne to introduce the
propynyl group, yielding Mepanipyrim.

General Synthetic Scheme:

» Formation of the Pyrimidinone Ring: Reaction of a benzoguanidine salt with ethyl
acetoacetate.
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o Chlorination: Treatment of the resulting anilinopyrimidinone with a chlorinating agent like
phosphorus oxychloride.

e Alkyne Coupling: Cross-coupling reaction of the 2-chloropyrimidine aniline with a suitable
alkyne.

Specific reaction conditions, including catalysts, solvents, temperatures, and yields, are crucial
for optimizing this synthesis and are typically detailed in patented literature.

Mechanism of Action
Antifungal Activity

Mepanipyrim's primary application is as a fungicide. Its mode of action is multifaceted, with
evidence pointing towards two main mechanisms: the inhibition of fungal enzyme secretion and
the disruption of mitochondrial function.

Initially, it was proposed that anilinopyrimidine fungicides like Mepanipyrim inhibit the
biosynthesis of methionine in fungi.[4] However, further research has indicated that this is likely
a secondary effect. The primary mode of action is now believed to be the disruption of
mitochondrial function.[4][5][6] This disruption leads to a cascade of cellular events, including
the inhibition of the secretion of crucial cell-wall-degrading enzymes such as pectinases and
cellulases, which are essential for the pathogen to infect the host plant.[5][6]
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Proposed Mechanism of Mepanipyrim in Fungi
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Mepanipyrim-Induced VLDL Transport Inhibition
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QUEChERS Workflow for Mepanipyrim Analysis
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Development of Fungicide Resistance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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